4-(4-methyl-1-piperazinyl)-1-oxaspiro[4.5]dec-3-en-2-one

• IUPAC Name: 4-(4-methylpiperazin-1-yl)-1-oxaspiro[4.5]dec-3-en-2-one
• InChI: InChI=1S/C14H22N2O2/c1-15-7-9-16(10-8-15)12-11-13(17)18-14(12)5-3-2-4-6-14/h11H,2-10H2,1H3
• InChI Key: VKKUIMMYFHBJIG-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=CC(=O)OC23CCCCC3
• Molecular Formula: C14H22N2O2
• Molecular Weight: 250.34 g/mol

Description

4-(4-methyl-1-piperazinyl)-1-oxaspiro[4.5]dec-3-en-2-one, also known as GSK-3β inhibitor VIII, is a chemical compound that has been widely researched in the field of biochemistry and pharmacology. This compound is a potent inhibitor of glycogen synthase kinase-3 beta (GSK-3β), an enzyme that plays a crucial role in many cellular processes, including cell proliferation, differentiation, and apoptosis.

Mechanism of Action

If the compound is biologically active, its mechanism of action in the body is studied. This could involve its interaction with biological macromolecules, its metabolic pathway, and its effects on the body.

Safety and Hazards

This involves studying the toxicity, flammability, environmental impact, and other hazards associated with the compound. It also includes precautions to be taken while handling the compound.

Future Directions

This involves discussing potential future research directions or applications for the compound. This could include potential uses in medicine, industry, or other fields.